CID 4444102

• IUPAC Name: 2-hydroxy-3-(2-methoxyacetyl)-1H-quinolin-4-one
• InChI: InChI=1S/C12H11NO4/c1-17-6-9(14)10-11(15)7-4-2-3-5-8(7)13-12(10)16/h2-5H,6H2,1H3,(H2,13,15,16)
• InChI Key: AISDUHVFRYUYCP-UHFFFAOYSA-N
• Canonical SMILES: COCC(=O)C1=C(NC2=CC=CC=C2C1=O)O
• Molecular Formula: C12H11NO4
• Molecular Weight: 233.22 g/mol

Description

CID 4444102 is a useful research compound. Its molecular formula is C12H11NO4 and its molecular weight is 233.22 g/mol. The purity is usually 95%.
BenchChem offers high-quality CID 4444102 suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about CID 4444102 including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

• Protein Function Control in Cells : CID is a valuable tool for studying biological processes, enabling control over protein function with precision and spatiotemporal resolution. It's primarily used for dissecting signal transductions and has applications in membrane and protein trafficking studies (Voss, Klewer, & Wu, 2015).

• Gene Regulation and Editing : Engineered PROTAC-CID systems have been developed for mammalian inducible gene regulation and gene editing. These platforms allow fine-tuning of gene expression and can be used for transient genome manipulation (Ma et al., 2023).

• Synthesis and Activity of FKBP12 Ligands : The synthesis of a series of CIDs for the dimerization of engineered FKBP12-containing fusion proteins has broad utility in biological research and potential medical applications in gene and cell therapies (Keenan et al., 1998).

• Survival of T Cells : IL-15 has been shown to promote the survival of both naive and memory phenotype CD8+ T cells. This finding is significant in the context of immunology and cellular biology (Bérard, Brandt, Bulfone-Paus, & Tough, 2003).

• CID in Cell Biology : CID techniques have resolved numerous problems in cell biology, especially in the study of lipid second messengers and small GTPases (DeRose, Miyamoto, & Inoue, 2013).

• Reversible Control of Protein Localization : A chemical inducer of protein dimerization has been developed for reversible control over protein-protein interactions in living cells. This has applications in studying dynamic biological processes like cell signaling networks (Aonbangkhen et al., 2018).

• Water Use Efficiency and Productivity of Barley : CID as a selection criterion has shown potential in improving water use efficiency and productivity in barley under different environmental conditions (Anyia et al., 2007).

• Methodological Challenges in Developmental Research : CID research methods vary significantly depending on the goals of the study, which can be descriptive, predictive, or explanatory (Hamaker, Mulder, & van IJzendoorn, 2020).

• Chinese Medicine in Chemotherapy : The study of Huanglian Jiedu Decoction as an adjuvant treatment in chemotherapy-induced diarrhea shows the potential of traditional Chinese medicine in modern medical applications (Chan et al., 2020).

• Stem Cell Transplantation for Primary Combined Immunodeficiency : Research on CD45RA depletion in HLA-mismatched allogeneic hematopoietic stem cell transplantation provides insights into treating primary combined immunodeficiency (Touzot et al., 2015).